Cas no 19313-28-1 (Prostaglandin E0 >90% (20% solution in ethyl acetate))
Prostaglandin E0 >90% (20% solution in ethyl acetate) Chemical and Physical Properties
Names and Identifiers
-
- Prostan-1-oic acid,11,15-dihydroxy-9-oxo-, (11a,15S)-
- 13,14-dihydro Prostaglandin E1
- Prostaglandin E0
- 13,14-dihydro PGE1
- 13,14-dihydro-prostaglandin E1
- 13,14-Dihydroprostaglandinee1
- 7-[(1R,2R,3R)-3-hydroxy-2-[(3S)-3-hydroxyoctyl]-5-oxocyclopentyl]heptanoic acid
- 9-OXO-11ALPHA,15S-DIHYDROXY-PROSTAN-1-OIC ACID
- PGE0
- prostaglandin E
- 13,14-Dihydro-prostaglandin E1 (PGE0)
- 9-oxo-11α,15S-dihydroxy-prostan-1-oic acid
- (11R)-11α,15α-Dihydroxy-9-oxoprostan-1-oic acid
- KBioSS_000049
- Bio1_001293
- NCGC00161302-03
- Q27070768
- Bio2_000049
- Prostaglandin E0 >90% (20% solution in ethyl acetate)
- 13,14-dihydroprostaglandin E1
- KBio3_000098
- Prostan-1-oic acid, 11,15-dihydroxy-9-oxo-, (11a,15S)-
- HMS1989C11
- DPOINJQWXDTOSF-DODZYUBVSA-N
- Dihydro-pge1
- BDBM82091
- HMS1791C11
- IDI1_033799
- 3-hydroxy-2-(3-hydroxyoctyl)-5-oxo-Cyclopentaneheptanoate
- HMS1361C11
- NCGC00161302-01
- 19313-28-1
- 9-oxo-11R,15S-dihydroxy-prostanoic acid
- KBio2_000049
- Bio1_000804
- CHEBI:89310
- SR-01000946404
- 11,15-Dihydroxy-9-ketoprostanoate
- SR-01000946404-1
- PROSTAN-1-OIC ACID, 11,15-DIHYDROXY-9-OXO-, (11.ALPHA.,15S)-
- 11.ALPHA.,15-DIHYDROXY-9-OXOPROSTANOIC ACID
- UNII-C1R6440YGW
- C1R6440YGW
- Dihydroprostaglandin E1
- PD021191
- Prostan-1-oic acid,11,15-dihydroxy-9-oxo-,(11a,15s)-
- NCGC00161302-02
- BP179596
- NS00121093
- HMS3648B19
- J-012500
- 11,15-Dihydroxy-9-ketoprostanoic acid
- 3-hydroxy-2-(3-hydroxyoctyl)-5-oxo-Cyclopentaneheptanoic acid
- 13,14-Dihydro-PGE1
- Bio1_000315
- KBioGR_000049
- DTXSID401317965
- 11a,15-Dihydroxy-9-oxoprostanoate
- SCHEMBL5488727
- LMFA03010144
- Bio2_000529
- CBiol_002029
- (15S)-Dihydroprostaglandin E1
- CHEMBL1476810
- BML2-B03
- KBio3_000097
- GTPL1946
- 11a,15-Dihydroxy-9-oxoprostanoic acid
- Prostan-1-oic acid, 11,15-dihydroxy-9-oxo-, (11alpha,15S)-
- BSPBio_001329
- CAS_19313-28-1
- HMS3402C11
- PGE1, 13,14-dihydro
- U-23307
- KBio2_002617
- KBio2_005185
- DB-214586
- CS-0059606
- (11Alpha,15s)-11,15-dihydroxy-9-oxo-prostan-1-oic acid
- HY-113113
-
- Inchi: 1S/C20H36O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h15-17,19,21,23H,2-14H2,1H3,(H,24,25)/t15-,16+,17+,19+/m0/s1
- InChI Key: DPOINJQWXDTOSF-DODZYUBVSA-N
- SMILES: O[C@@H]1CC([C@H](CCCCCCC(=O)O)[C@H]1CC[C@H](CCCCC)O)=O
Computed Properties
- Exact Mass: 356.25600
- Monoisotopic Mass: 356.25627424g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 14
- Complexity: 396
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 94.8Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 541.4±35.0 °C at 760 mmHg
- Flash Point: 295.3±22.4 °C
- PSA: 94.83000
- LogP: 3.69910
- Vapor Pressure: 0.0±3.3 mmHg at 25°C
Prostaglandin E0 >90% (20% solution in ethyl acetate) Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Prostaglandin E0 >90% (20% solution in ethyl acetate) Customs Data
- HS CODE:2918990090
- Customs Data:
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Prostaglandin E0 >90% (20% solution in ethyl acetate) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P838606-25mg |
Prostaglandin E0 >90% (20% solution in ethyl acetate) |
19313-28-1 | 25mg |
$ 2991.00 | 2023-09-06 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P911950-1mg |
13,14-dihydro Prostaglandin E1 |
19313-28-1 | 98% | 1mg |
¥1,487.70 | 2022-09-01 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci67108-1mg |
13,14-dihydro Prostaglandin E1 |
19313-28-1 | 98% | 1mg |
¥987.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci67108-5mg |
13,14-dihydro Prostaglandin E1 |
19313-28-1 | 98% | 5mg |
¥4028.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci67108-10mg |
13,14-dihydro Prostaglandin E1 |
19313-28-1 | 98% | 10mg |
¥7048.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci67108-500ug |
13,14-dihydro Prostaglandin E1 |
19313-28-1 | 98% | 500ug |
¥559.00 | 2022-04-26 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D274874-1mg |
Prostaglandin E0 >90% (20% solution in ethyl acetate) |
19313-28-1 | ≥98% | 1mg |
¥802.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D274874-10mg |
Prostaglandin E0 >90% (20% solution in ethyl acetate) |
19313-28-1 | ≥98% | 10mg |
¥4975.90 | 2023-09-03 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-201259-1 mg |
13,14-Dihydro-prostaglandin E1 (PGE0), |
19313-28-1 | 98% | 1mg |
¥722.00 | 2023-07-11 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-201259A-10 mg |
13,14-Dihydro-prostaglandin E1 (PGE0), |
19313-28-1 | 98% | 10mg |
¥3,610.00 | 2023-07-11 |
Prostaglandin E0 >90% (20% solution in ethyl acetate) Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on Prostaglandin E0 >90% (20% solution in ethyl acetate)
Prostaglandin E0 >90% (20% Solution in Ethyl Acetate) - CAS 19313-28-1: A Comprehensive Guide
Prostaglandin E0 (CAS 19313-28-1) is a biologically active lipid compound belonging to the prostaglandin family. This >90% pure solution in ethyl acetate represents a valuable research chemical with diverse applications in biomedical studies. As scientists increasingly explore lipid mediators in inflammation and cellular signaling, Prostaglandin E0 20% solution has gained attention for its unique properties among prostaglandin analogs.
The ethyl acetate solvent system in this formulation offers several advantages for laboratory use, including improved solubility and stability compared to aqueous solutions. Researchers frequently search for "Prostaglandin E0 solubility" and "Prostaglandin E0 storage conditions," highlighting the importance of proper handling of this compound. The 20% concentration provides a convenient balance between stability and ease of dilution for experimental protocols.
Recent studies have investigated the potential role of Prostaglandin E0 derivatives in modulating cellular responses, with particular interest in their effects on cyclic AMP levels. This aligns with current research trends focusing on "lipid signaling pathways" and "prostaglandin receptor interactions." The high purity (>90%) of this preparation ensures reliable experimental results, addressing common concerns about batch-to-batch variability in prostaglandin research.
From a technical perspective, the ethyl acetate formulation of Prostaglandin E0 demonstrates excellent stability at recommended storage temperatures (-20°C). This characteristic answers frequent queries about "Prostaglandin E0 stability in organic solvents" and "long-term storage of prostaglandin solutions." The solvent choice also facilitates various analytical techniques, including mass spectrometry and HPLC analysis.
The biochemical research community continues to explore applications of Prostaglandin E0 >90% pure material in studying inflammatory mediators and cellular communication. Current investigations focus on its potential as a reference standard in "prostaglandin quantification methods" and "lipid mediator profiling." These applications make the 20% solution in ethyl acetate particularly valuable for laboratories specializing in eicosanoid research.
Quality control aspects of Prostaglandin E0 preparations remain a critical consideration for researchers. The >90% purity specification ensures minimal interference from related compounds, addressing common experimental challenges in prostaglandin studies. This high-quality standard responds to frequent searches for "high purity prostaglandin standards" and "analytical grade prostaglandins."
In the context of modern biomedical research, the availability of well-characterized Prostaglandin E0 solutions supports advancements in understanding lipid-mediated cellular processes. The ethyl acetate solvent system offers particular advantages for certain experimental protocols, especially those requiring organic phase extraction or compatibility with mass spectrometry interfaces.
As research into lipid signaling expands, the demand for reliable Prostaglandin E0 reference materials continues to grow. The 20% solution concentration provides practical advantages for laboratory workflows, allowing precise dilution to working concentrations while maintaining compound integrity. This addresses common practical concerns in prostaglandin research regarding "accurate prostaglandin dilution protocols."
The characterization of Prostaglandin E0 >90% (20% solution in ethyl acetate) typically includes rigorous analytical validation using techniques such as NMR, HPLC, and mass spectrometry. These quality assurance measures respond to researcher inquiries about "prostaglandin solution characterization methods" and "validation of prostaglandin standards."
Future research directions involving Prostaglandin E0 may explore its potential interactions with newly discovered lipid receptors or its role in specialized cellular microenvironments. The availability of high-quality Prostaglandin E0 solutions will continue to support these investigations, particularly in studies requiring precise control of lipid mediator concentrations.
From a technical standpoint, the ethyl acetate-based formulation of Prostaglandin E0 offers distinct advantages for certain experimental applications compared to other solvent systems. Researchers frequently compare "prostaglandin solubility in different solvents" and "optimal solvent systems for prostaglandin studies," making this information particularly valuable.
The stability profile of Prostaglandin E0 in ethyl acetate has been carefully characterized to provide researchers with reliable storage guidelines. This addresses common practical questions about "prostaglandin solution shelf life" and "optimal storage conditions for lipid mediators," which are critical for experimental reproducibility.
In summary, Prostaglandin E0 >90% (20% solution in ethyl acetate) (CAS 19313-28-1) represents a valuable tool for biomedical research, particularly in studies of lipid signaling and cellular communication. Its formulation combines high purity with practical handling characteristics, addressing many common challenges faced by researchers working with prostaglandins and related lipid mediators.
19313-28-1 (Prostaglandin E0 >90% (20% solution in ethyl acetate)) Related Products
- 70803-91-7(Tetranor-PGDM)
- 68441-17-8(Ethene,homopolymer, oxidized)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)